![molecular formula C17H20N2O3S B2809001 Methyl 4-((benzo[b]thiophene-2-carboxamido)methyl)piperidine-1-carboxylate CAS No. 2034579-05-8](/img/structure/B2809001.png)
Methyl 4-((benzo[b]thiophene-2-carboxamido)methyl)piperidine-1-carboxylate
Overview
Description
“Methyl benzo[b]thiophene-2-carboxylate” is a chemical compound with the formula C10H8O2S . It’s also known as “Benzo[b]thiophene-2-carboxylic acid methyl ester” or "Methyl thianaphthene-2-carboxylate" .
Molecular Structure Analysis
The molecular weight of “Methyl benzo[b]thiophene-2-carboxylate” is 192.234 . The IUPAC Standard InChI is InChI=1S/C10H8O2S/c1-12-10(11)9-6-7-4-2-3-5-8(7)13-9/h2-6H,1H3 .Physical And Chemical Properties Analysis
“Methyl benzo[b]thiophene-2-carboxylate” is a solid substance with a melting point of 70-74 °C . The SMILES string is COC(=O)c1cc2ccccc2s1 .Scientific Research Applications
Biologically Active Compounds
Thiophene-based analogs, such as our compound, have been of interest to a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Corrosion Inhibitors
Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . This suggests that our compound could potentially be used in this application.
Organic Semiconductors
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . This could be an interesting field of application for our compound.
Organic Field-Effect Transistors (OFETs)
The compound could potentially be used in the fabrication of organic field-effect transistors (OFETs), given the role of thiophene-mediated molecules in this area .
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are also used in the fabrication of organic light-emitting diodes (OLEDs) . This suggests another potential application for our compound.
Pharmaceutical Sciences
Multisubstituted benzothiophenes have served in a broad range of research fields including pharmaceutical sciences . Given that our compound is a derivative of benzo[b]thiophene, it could potentially be used in this field.
Materials Chemistry
Benzothiophenes are a promising class of organosulfur compounds used in materials chemistry . This suggests that our compound could potentially be used in the development of new materials.
STING Agonists
By introducing different substituents on the 4-position of the benzo[b]thiophene ring, a series of benzo[b]thiophene-2-carboxamide derivatives have been designed as potential STING agonists . This suggests that our compound could potentially be used in this application.
Safety and Hazards
The safety information for “Methyl benzo[b]thiophene-2-carboxylate” indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and if in eyes: Rinse cautiously with water for several minutes .
properties
IUPAC Name |
methyl 4-[(1-benzothiophene-2-carbonylamino)methyl]piperidine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O3S/c1-22-17(21)19-8-6-12(7-9-19)11-18-16(20)15-10-13-4-2-3-5-14(13)23-15/h2-5,10,12H,6-9,11H2,1H3,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
COBDSHVYKZUVTJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)N1CCC(CC1)CNC(=O)C2=CC3=CC=CC=C3S2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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